6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid
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Description
6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid is a nicotinic acid derivative featuring a tert-butyl substituent at the 6-position and a cyclopropylamino group at the 2-position. Nicotinic acid derivatives are widely studied for their roles in medicinal chemistry, agrochemicals, and materials science due to their hydrogen-bonding capabilities and structural versatility. This compound’s unique substitution pattern distinguishes it from related analogs, influencing its physicochemical properties and applications.
Properties
CAS No. |
1710195-30-4 |
|---|---|
Molecular Formula |
C13H18N2O2 |
Molecular Weight |
234.29 g/mol |
IUPAC Name |
6-tert-butyl-2-(cyclopropylamino)pyridine-3-carboxylic acid |
InChI |
InChI=1S/C13H18N2O2/c1-13(2,3)10-7-6-9(12(16)17)11(15-10)14-8-4-5-8/h6-8H,4-5H2,1-3H3,(H,14,15)(H,16,17) |
InChI Key |
XQCJYPDGCGHOMU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=NC(=C(C=C1)C(=O)O)NC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the use of tert-butyl esters and cyclopropylamine in a series of reactions that include esterification, amination, and subsequent hydrolysis to yield the final product .
Industrial Production Methods
Industrial production of this compound may utilize flow microreactor systems for the efficient and sustainable synthesis of tert-butyl esters . These systems offer advantages such as improved reaction control, scalability, and reduced environmental impact compared to traditional batch processes.
Chemical Reactions Analysis
Types of Reactions
6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid can undergo various chemical reactions, including:
Oxidation: The tert-butyl group can be selectively hydroxylated using catalytic systems.
Reduction: The nitro group on the nicotinic acid core can be reduced to an amine.
Substitution: The cyclopropylamino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Manganese catalysts in the presence of hydrogen peroxide.
Reduction: Hydrogen gas with palladium on carbon (Pd/C) catalyst.
Substitution: Alkyl halides or sulfonates under basic conditions.
Major Products Formed
Oxidation: Primary alcohols from the hydroxylation of the tert-butyl group.
Reduction: Amines from the reduction of nitro groups.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a ligand in receptor studies.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the development of new materials and catalysts.
Mechanism of Action
The mechanism of action of 6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid involves its interaction with specific molecular targets. The tert-butyl group provides steric hindrance, which can influence the compound’s binding affinity and selectivity. The cyclopropylamino group can participate in hydrogen bonding and electrostatic interactions with target proteins, affecting their function and activity .
Comparison with Similar Compounds
Comparison with Similar Compounds
Nicotinic acid derivatives with substitutions at the 2- and 6-positions are of significant interest. Below is a detailed comparison of 6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid with structurally related compounds:
Table 1: Key Properties of 6-(tert-Butyl)-2-(cyclopropylamino)nicotinic Acid and Analogs
*Estimated based on molecular structure.
Structural and Functional Insights
Substituent Effects on Physicochemical Properties Lipophilicity: The tert-butyl group in the target compound enhances lipophilicity (logP ~2.5–3.0) compared to the trifluoromethyl analog (logP ~1.8–2.2), which balances lipophilicity with electronegativity. The unsubstituted 2-cyclopropylamino derivative exhibits lower logP (~1.0–1.5*), favoring aqueous solubility . Acidity: The trifluoromethyl group (electron-withdrawing) lowers the carboxylic acid pKa (~3.5–4.0) relative to the tert-butyl analog (pKa ~4.5–5.0, due to electron-donating tert-butyl), impacting ionization and solubility .
Hydrogen-Bonding and Crystallinity
- The dinitrate dihydrate analog forms a 3D hydrogen-bonded network via N–H⋯O and O–H⋯O interactions, critical for crystal engineering . In contrast, the tert-butyl group’s steric bulk likely disrupts dense packing, resulting in lower melting points or amorphous solid forms.
Commercial and Research Relevance The discontinued status of the trifluoromethyl analog suggests challenges in synthesis or stability, whereas the tert-butyl variant’s commercial scarcity implies it is a newer research target. The unsubstituted 2-cyclopropylamino derivative’s widespread availability highlights its utility as a versatile intermediate.
Research Findings and Implications
- Synthetic Challenges : The tert-butyl group may complicate synthesis due to steric hindrance during coupling reactions, whereas trifluoromethyl analogs face challenges in fluorination steps .
- Material Science : The hydrogen-bonding motifs observed in the dinitrate dihydrate provide a template for designing co-crystals or salts with tailored solubility and stability.
Biological Activity
6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article provides a comprehensive overview of its biological activity, including its interactions with biological targets, pharmacological effects, and relevant research findings.
Chemical Structure and Properties
The compound is characterized by a nicotinic acid backbone substituted with a tert-butyl group at the 6-position and a cyclopropylamino group at the 2-position. This unique structure contributes to its binding affinity to various receptors and enzymes, influencing its biological activity.
Research indicates that 6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid exhibits significant binding affinity to nicotinic acetylcholine receptors (nAChRs). These receptors are crucial for neurotransmission in the central nervous system (CNS) and peripheral nervous system (PNS). The compound's ability to modulate nAChRs suggests potential applications in treating neurological disorders such as Alzheimer's disease and schizophrenia.
2. Antiviral Activity
Recent studies have highlighted the antiviral properties of this compound. It was shown to inhibit the replication of various viruses, including HIV-1. The half-maximal effective concentration (EC50) for anti-HIV activity was reported to be approximately 3.98 μM, indicating its potency as a potential therapeutic agent against viral infections .
Case Study 1: Antiviral Efficacy Against HIV-1
In a controlled laboratory setting, 6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid was tested for its antiviral efficacy against HIV-1. The study demonstrated that the compound not only inhibited viral replication but also exhibited a high therapeutic index, suggesting a favorable safety profile for further development .
| Parameter | Value |
|---|---|
| EC50 (anti-HIV-1) | 3.98 μM |
| CC50 (cytotoxicity) | >400 μM |
| Therapeutic Index (TI) | >100 |
Case Study 2: Neuroprotective Effects
Another study focused on the neuroprotective effects of this compound in models of neurodegeneration. It was found to enhance neuronal survival under stress conditions, likely through modulation of nAChRs and subsequent downstream signaling pathways that promote cell survival .
Pharmacological Implications
The pharmacological implications of 6-(tert-Butyl)-2-(cyclopropylamino)nicotinic acid are significant:
- Potential Treatment for Neurological Disorders : Given its interaction with nAChRs, this compound may be explored as a treatment option for conditions like Alzheimer's disease, where cholinergic signaling is disrupted.
- Antiviral Therapeutics : Its demonstrated efficacy against HIV-1 positions it as a candidate for further research into antiviral therapies.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
